Cas no 1156834-39-7 (1-Propanesulfonamide, N-(2-aminocyclopropyl)-)

• Product Name: 1-Propanesulfonamide, N-(2-aminocyclopropyl)-
• CAS No: 1156834-39-7
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 6377359
• PubChem ID: 43597071
• Update Time: 2025-06-26

1-Propanesulfonamide, N-(2-aminocyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, N-(2-aminocyclopropyl)-
• n-(2-Aminocyclopropyl)propane-1-sulfonamide
• EN300-719268
• CS-0298069
• 1156834-39-7

• Inchi： 1S/C6H14N2O2S/c1-2-3-11(9,10)8-6-4-5(6)7/h5-6,8H,2-4,7H2,1H3
• InChI Key： FSOWFWHHMFCFCD-UHFFFAOYSA-N
• SMILES： C(S(NC1CC1N)(=O)=O)CC

Computed Properties

• Exact Mass: 178.07759887g/mol
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 293.1±50.0 °C(Predicted)
• pka: 10.88±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-Propanesulfonamide, N-(2-aminocyclopropyl)-

Introduction to 1-Propanesulfonamide, N-(2-aminocyclopropyl)- (CAS No. 1156834-39-7) and Its Emerging Applications in Chemical Biology

1-Propanesulfonamide, N-(2-aminocyclopropyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1156834-39-7, is a specialized sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a propanesulfonamide group linked to a cyclopropylamine moiety—has emerged as a promising candidate for further exploration in drug discovery and molecular targeting.

The structural integrity of 1-Propanesulfonamide, N-(2-aminocyclopropyl)- contributes to its distinctive chemical properties, which include moderate solubility in polar solvents and the potential for hydrogen bonding interactions. These attributes make it a versatile scaffold for medicinal chemists seeking to develop novel bioactive molecules. The presence of both the sulfonamide and cyclopropyl functional groups provides a rich chemical space for derivatization, enabling the synthesis of structurally diverse analogs with tailored pharmacological profiles.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known to interact with various biological targets, including enzymes and receptors, making them valuable tools in therapeutic intervention. Specifically, the sulfonamide moiety is often employed as a pharmacophore in drug design, owing to its ability to modulate enzyme activity through covalent or non-covalent interactions. The cyclopropyl group in 1-Propanesulfonamide, N-(2-aminocyclopropyl)- further enhances its potential by introducing steric constraints that can fine-tune binding affinity and selectivity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of sulfonamide-based drugs. For instance, virtual screening approaches have been used to identify novel sulfonamides with inhibitory activity against disease-causing enzymes. Among these efforts, 1-Propanesulfonamide, N-(2-aminocyclopropyl)- has been highlighted for its promising interaction profiles with several therapeutic targets. Its ability to engage with biological macromolecules suggests potential applications in treating conditions such as inflammation, infectious diseases, and metabolic disorders.

The cyclopropylamine component of 1-Propanesulfonamide, N-(2-aminocyclopropyl)- adds an additional layer of complexity to its pharmacological behavior. Cyclopropane-containing compounds are known for their unique metabolic stability and improved bioavailability, which can be advantageous in drug development. Moreover, the presence of an amine group provides a site for further functionalization, allowing chemists to explore diverse chemical modifications that could enhance drug-like properties such as solubility and cell permeability.

Emerging research indicates that sulfonamides derived from cycloalkylamine scaffolds exhibit enhanced binding affinity to certain protein targets compared to their linear counterparts. This phenomenon has been attributed to the steric complementarity between the cycloalkyl group and the binding pocket of the target protein. In the case of 1-Propanesulfonamide, N-(2-aminocyclopropyl)-, studies suggest that the cyclopropyl moiety may interact favorably with hydrophobic residues in the active site of enzymes such as carbonic anhydrase or proteases. Such interactions could lead to the development of potent inhibitors with therapeutic relevance.

The synthesis of 1-Propanesulfonamide, N-(2-aminocyclopropyl)- involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include nucleophilic substitution reactions at the sulfonamide sulfur atom followed by ring-closing metathesis or reductive amination to introduce the cyclopropylamine functionality. These synthetic routes are amenable to scalability and can be adapted for large-scale production if needed.

From a medicinal chemistry perspective, 1-Propanesulfonamide, N-(2-aminocyclopropyl)- serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically varying substituents on either the sulfonamide or cyclopropyl groups, researchers can dissect contributions from different parts of the molecule toward overall biological activity. Such SAR investigations are crucial for optimizing lead compounds into viable drug candidates.

The compound's potential extends beyond traditional small-molecule drug applications. It has been explored as a precursor for peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacokinetic properties. The combination of sulfonamide and cyclopropyl functionalities provides a scaffold that can be engineered to interact with peptide-binding sites without triggering immune responses associated with actual peptides.

In conclusion,1-Propanesulfonamide, N-(2-aminocyclopropyl)- (CAS No. 1156834-39-7) represents a fascinating area of investigation within chemical biology and pharmaceutical sciences. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. As research progresses, this compound is likely to play an increasingly important role in drug discovery pipelines, particularly given its synthetic tractability and promising biological interactions.